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Compound of Interest

Compound Name: Formamide-d2

Cat. No.: B1490776 Get Quote

Essential Safety and Handling Guide for
Formamide-d2
This guide provides critical safety and logistical information for the handling and disposal of

Formamide-d2, a deuterated form of formamide used by researchers, scientists, and drug

development professionals. The safety protocols for Formamide-d2 are analogous to those for

formamide. Formamide is classified as a reproductive toxin, a suspected carcinogen, and an

irritant to the eyes, skin, and mucous membranes[1][2][3]. Adherence to these procedural

guidelines is essential for ensuring laboratory safety.

Quantitative Exposure Limits and Physicochemical
Properties
For quick reference, the following table summarizes the occupational exposure limits and key

physical and chemical properties of formamide.
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Parameter Value Source

Occupational Exposure Limits

NIOSH REL TWA 10 ppm (15 mg/m³) [skin] [4]

ACGIH TLV TWA 10 ppm [skin] [1][5]

OSHA PEL TWA 20 ppm, STEL 30 ppm [1]

Physicochemical Properties

Molecular Formula CH₃NO [6][7]

Molecular Weight 45.04 g/mol [6][7]

Boiling Point 210 °C / 410 °F [6][7][8]

Melting Point 2 - 3 °C / 35.6 - 37.4 °F [6][8]

Flash Point 154 °C / 309 °F (closed cup) [7]

Specific Gravity 1.133 [8]

Vapor Pressure 0.08 mbar @ 20 °C [8]

Personal Protective Equipment (PPE)
The appropriate selection and use of PPE are critical to minimize exposure. The following PPE

is mandatory when handling Formamide-d2.

Hand Protection: Chemical-resistant gloves must be worn at all times[9]. Nitrile rubber gloves

are generally sufficient[1]. For incidental contact, a minimum thickness of 0.11 mm is

recommended, while 0.2 mm is advised for full contact[10]. Always check the manufacturer's

glove compatibility chart for specific breakthrough times[3].

Eye and Face Protection: At a minimum, properly fitting safety glasses are required[2][10]. If

there is a splash hazard, chemical splash goggles must be worn[2][10]. A face shield may be

necessary for operations with a significant splash risk[1][10].

Skin and Body Protection: A lab coat must be worn, with sleeves of sufficient length to

prevent skin exposure[2]. Wear long pants and closed-toe shoes to ensure no skin is
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exposed between the shoe and ankle[2][10].

Respiratory Protection: All work with Formamide-d2 should be conducted in a certified

chemical fume hood to avoid inhaling vapors[1][3][10]. If ventilation is inadequate, a

respirator appropriate for organic vapors should be used[9].

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for safety.

Handling and Storage Protocol
Training: Before working with Formamide-d2, all personnel must receive training on its

specific hazards and the procedures outlined in this guide[1][10].

Engineering Controls: Always handle Formamide-d2 inside a properly functioning and

certified chemical fume hood[1][3][10]. An eyewash station and safety shower must be

readily accessible[1].

Administrative Controls: Do not work alone when handling this chemical; implement the

buddy system[10]. Purchase only the amount of material needed for your experiment to

minimize storage[10].

Safe Handling: Avoid contact with skin, eyes, and inhalation of vapors[2]. Keep away from

sources of ignition and incompatible materials such as strong oxidizing agents, acids, bases,

iodine, and sulfur trioxide[1][3].

Storage: Store containers in a cool, dry, and well-ventilated area, tightly closed[1][3]. The

storage location should be a designated and secured area, away from direct sunlight and

heat[3].

Waste Disposal Protocol
Waste Collection: Collect all Formamide-d2 waste, including contaminated solutions,

gloves, and wipes, in a dedicated, airtight, and properly labeled hazardous waste

container[1][3].

Container Labeling: Affix a completed hazardous waste label to the container[1][10].
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Storage of Waste: Store the waste container in a secondary containment bin within a

designated area inside a fume hood[1].

Empty Containers: Empty containers that once held Formamide-d2 must also be disposed

of as hazardous waste, as they may retain product residue[9][10].

Pickup: Contact your institution's Environmental Health and Safety (EHS) department for

waste pickup[1][10].

Experimental Protocol: Spill Management
In the event of a spill, follow these steps precisely.

Assess the Situation: Determine the extent of the spill. If the spill is large (>1 L), involves a

fire, or you have not been trained for cleanup, evacuate the area immediately.

Evacuate and Alert: Evacuate all non-essential personnel from the spill area[1][2]. Alert

others in the laboratory and your supervisor.

Secure the Area: Restrict access to the contaminated area[2]. Remove all sources of

ignition[1].

Don PPE: Before attempting to clean the spill, put on the appropriate PPE, including

respiratory protection, chemical-resistant gloves, splash goggles, a face shield, and a lab

coat[1][9].

Contain the Spill: If possible, confine the spill to a small area using an inert absorbent

material or a spill kit[1][2].

Absorb the Spill: Absorb the spilled liquid with an inert, dry material (e.g., vermiculite, sand,

or commercial sorbent)[1][3].

Clean the Area: Carefully collect the absorbent material and place it into a sealable, airtight

waste container for disposal as hazardous waste[3].

Decontaminate: Wipe the contaminated surface with plenty of water to finish the cleaning

process[1].
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Dispose of Waste: Double bag all contaminated materials, including gloves and wipes, in

clear plastic bags, label them as hazardous waste, and arrange for disposal through EHS[2].

Report the Incident: Report the spill and any potential exposure to your supervisor and EHS

as soon as possible[3].

First Aid for Exposure
Eye Contact: Immediately flush eyes with copious amounts of water at an emergency

eyewash station for at least 15 minutes, holding the eyelids open[2][3]. Seek immediate

medical attention[1][2].

Skin Contact: Remove contaminated clothing and rinse the affected skin thoroughly with

plenty of water and mild soap for at least 15 minutes[1][2]. Seek medical attention[1].

Inhalation: Move the victim to fresh air immediately[1]. If breathing is difficult, administer

oxygen. Seek medical attention[1].

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and call a physician or

poison control center immediately[1][8].

Formamide-d2 Spill Response Workflowdot
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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